Cas no 5664-20-0 (Cyclohexane,ethenylidene-)

• Product Name: Cyclohexane,ethenylidene-
• CAS No: 5664-20-0
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 377918
• PubChem ID: 329763334
• Update Time: 2025-10-29

Cyclohexane,ethenylidene- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,ethenylidene-
• ethenylidenecyclohexane
• Vinylidenecyclohexane
• vinylidene-cyclohexane
• Vinylidenecyclohexane, technical grade, 90%
• 5664-20-0
• DTXSID60205211
• HZHTYEIEGPBKKS-UHFFFAOYSA-N
• Ethenylidenecyclohexane #
• Cyclohexane, ethenylidene-
• AKOS015906791

• Inchi： 1S/C8H12/c1-2-8-6-4-3-5-7-8/h1,3-7H2
• InChI Key： HZHTYEIEGPBKKS-UHFFFAOYSA-N
• SMILES： C1CCC(=C=C)CC1

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.806 g/mL at 25 °C
• Boiling Point: 149.6°C at 760 mmHg
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.489
• PSA: 0

Cyclohexane,ethenylidene- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Hazardous Material transportation number：1993
• WGK Germany：2
• Hazard Category Code： 10-22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：−20°C
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Cyclohexane,ethenylidene-

Introduction to Cyclohexane,ethenylidene (CAS No: 5664-20-0)

The compound Cyclohexane,ethenylidene, with the chemical identifier CAS No 5664-20-0, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, also known as 1-vinylcyclohexane, is a cycloalkene derivative that has garnered attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry. The unique structural features of this molecule, including its cyclohexane ring substituted with an ethenylidene group, make it a valuable intermediate in the synthesis of more complex organic molecules.

Recent advancements in the field of chemical biology have highlighted the importance of Cyclohexane,ethenylidene in the development of novel therapeutic agents. Its reactivity and structural properties allow for facile functionalization, making it a preferred building block in the construction of pharmacophores. The ethenylidene moiety, characterized by its double bond connectivity, introduces a level of flexibility that is conducive to molecular design, enabling chemists to explore diverse chemical spaces for drug discovery.

In the context of pharmaceutical research, 1-vinylcyclohexane has been explored as a precursor in the synthesis of various bioactive compounds. Its ability to undergo reactions such as polymerization, hydrogenation, and cross-coupling reactions makes it a versatile intermediate. For instance, polymerization of this compound can yield polymers with unique mechanical properties, which are relevant in materials science applications. Additionally, hydrogenation products derived from Cyclohexane,ethenylidene have shown promise as intermediates in the production of fine chemicals and specialty materials.

The pharmaceutical industry has been particularly interested in derivatives of Cyclohexane,ethenylidene due to their potential biological activity. Researchers have investigated its role in modulating various biological pathways by incorporating it into drug candidates targeting neurological disorders, inflammatory conditions, and metabolic diseases. The cyclohexane ring provides a stable scaffold that can be modified to enhance binding affinity to biological targets. Furthermore, the presence of the ethenylidene group allows for further derivatization, enabling the creation of molecules with tailored pharmacological properties.

One of the most compelling aspects of 1-vinylcyclohexane is its role in green chemistry initiatives. As the demand for sustainable chemical processes grows, compounds like this one are being evaluated for their compatibility with environmentally friendly synthetic routes. For example, catalytic processes that minimize waste and energy consumption have been developed for the functionalization of Cyclohexane,ethenylidene, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

The synthesis and application of Cyclohexane,ethenylidene also intersect with computational chemistry and molecular modeling. Advanced computational techniques have been employed to predict the reactivity and stability of this compound under various conditions. These insights are crucial for optimizing synthetic routes and designing experiments that maximize yield and purity. Additionally, computational studies have helped elucidate the mechanism of action for derivatives of this compound when used as pharmaceutical intermediates.

In conclusion,Cyclohexane,ethenylidene (CAS No: 5664-20-0) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its structural features and reactivity make it a valuable tool for chemists working on drug discovery and material science applications. As research continues to uncover new applications for this molecule，its importance is likely to grow，further solidifying its place as a cornerstone in modern chemical research.